Cas no 1133001-67-8 (methyl (2E)-3-4-(chlorosulfonyl)phenylprop-2-enoate)

methyl (2E)-3-4-(chlorosulfonyl)phenylprop-2-enoate structure
1133001-67-8 structure
Product Name:methyl (2E)-3-4-(chlorosulfonyl)phenylprop-2-enoate
CAS No:1133001-67-8
MF:C10H9ClO4S
MW:260.694061040878
CID:5205791
PubChem ID:47002168
Update Time:2024-03-01

methyl (2E)-3-4-(chlorosulfonyl)phenylprop-2-enoate Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 3-[4-(chlorosulfonyl)phenyl]-, methyl ester, (2E)-
    • methyl (2E)-3-4-(chlorosulfonyl)phenylprop-2-enoate
    • Inchi： 1S/C10H9ClO4S/c1-15-10(12)7-4-8-2-5-9(6-3-8)16(11,13)14/h2-7H,1H3/b7-4+
    • InChI Key： GMILRSSKKFEWKB-QPJJXVBHSA-N
    • SMILES： C(OC)(=O)/C=C/C1=CC=C(S(Cl)(=O)=O)C=C1

Computed Properties

  • Exact Mass: 259.9910076g/mol
  • Monoisotopic Mass: 259.9910076g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 361
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 68.8Ų

methyl (2E)-3-4-(chlorosulfonyl)phenylprop-2-enoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1724954-0.05g
methyl (2E)-3-[4-(chlorosulfonyl)phenyl]prop-2-enoate
 1133001-67-8 85%
0.05g
 $65.0 2023-09-20
Enamine
EN300-1724954-0.1g
methyl (2E)-3-[4-(chlorosulfonyl)phenyl]prop-2-enoate
 1133001-67-8 85%
0.1g
 $96.0 2023-09-20
Enamine
EN300-1724954-0.25g
methyl (2E)-3-[4-(chlorosulfonyl)phenyl]prop-2-enoate
 1133001-67-8 85%
0.25g
 $136.0 2023-09-20
Enamine
EN300-1724954-0.5g
methyl (2E)-3-[4-(chlorosulfonyl)phenyl]prop-2-enoate
 1133001-67-8 85%
0.5g
 $256.0 2023-09-20
Enamine
EN300-1724954-1.0g
methyl (2E)-3-[4-(chlorosulfonyl)phenyl]prop-2-enoate
 1133001-67-8 85%
1g
 $355.0 2023-06-04
Enamine
EN300-1724954-2.5g
methyl (2E)-3-[4-(chlorosulfonyl)phenyl]prop-2-enoate
 1133001-67-8 85%
2.5g
 $697.0 2023-09-20
Enamine
EN300-1724954-5.0g
methyl (2E)-3-[4-(chlorosulfonyl)phenyl]prop-2-enoate
 1133001-67-8 85%
5g
 $1033.0 2023-06-04
Enamine
EN300-1724954-10.0g
methyl (2E)-3-[4-(chlorosulfonyl)phenyl]prop-2-enoate
 1133001-67-8 85%
10g
 $1531.0 2023-06-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1307405-50mg
Methyl (2e)-3-[4-(chlorosulfonyl)phenyl]prop-2-enoate
 1133001-67-8 98%
50mg
 ￥1728.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1307405-100mg
Methyl (2e)-3-[4-(chlorosulfonyl)phenyl]prop-2-enoate
 1133001-67-8 98%
100mg
 ￥2073.00 2024-08-09

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